Pubchem_71372251

• CAS No.: 63705-92-0
• Molecular Formula: Ga2Li3
• Molecular Weight: 160.3 g/mol
• InChI: InChI=1S/2Ga.3Li
• InChI Key: ALBQOMKDWCIVLB-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Li].[Li].[Ga].[Ga]

Description

PubChem Compound CID 71372251 is a unique chemical entity cataloged in the PubChem database, a public repository maintained by the National Center for Biotechnology Information (NCBI). This database integrates chemical, biological, and pharmacological data from over 400 contributors, including academic institutions, government labs, and private organizations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Pubchem_71372251 involves specific chemical reactions and conditions. The compound can be synthesized through a series of organic reactions, which may include reduction, oxidation, and substitution reactions. The exact synthetic route and reaction conditions depend on the desired purity and yield of the compound.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical processes. These processes are designed to optimize the yield and purity of the compound while minimizing costs and environmental impact. Common industrial methods include batch and continuous flow reactions, which are carefully controlled to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

Pubchem_71372251 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can convert this compound into its reduced forms, which may have different chemical properties.

Substitution: The compound can participate in substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may use reagents like potassium permanganate or hydrogen peroxide, while reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may produce various oxidized derivatives, while reduction reactions may yield reduced forms of the compound. Substitution reactions can lead to the formation of new compounds with different functional groups.

Scientific Research Applications

Pubchem_71372251 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound may be used to study cellular processes and molecular interactions.

Industry: In industrial applications, this compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Pubchem_71372251 involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Data Accessibility and Limitations

• Conformer Quality: 3-D similarity accuracy depends on conformer generation algorithms, which may exclude flexible or large molecules (>50 non-H atoms) .
• Metadata Anomalies: Variability in contributor-provided annotations (e.g., synonyms, assay conditions) may complicate cross-study comparisons .

Tables and Figures

• Table 1: 2-D Neighbor Comparison .
• Table 2: 3-D Neighbor Comparison .
• Figure: Overlap between 2-D/3-D Neighbor Sets (Adapted from Kim et al., 2016) .